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Compound of Interest

Compound Name: 7-Tridecanone

Cat. No.: B047724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and storage

considerations for 7-Tridecanone (CAS No. 462-18-0), also known as dihexyl ketone. The

information is compiled to assist laboratory personnel in minimizing risks and ensuring safe

operational procedures.

Chemical and Physical Properties
Proper handling and storage protocols are predicated on a thorough understanding of a

substance's physical and chemical properties. Key data for 7-Tridecanone are summarized

below.
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Property Value Source

Molecular Formula C₁₃H₂₆O [1][2]

Molecular Weight 198.34 g/mol [1]

Appearance
White solid or colorless to light

yellow powder/lump/clear liquid
[3]

Melting Point 30 - 33 °C (86 - 91.4 °F) [4][5]

Boiling Point
264 °C (507.2 °F) at 760

mmHg
[5]

Flash Point
>113 °C (>235.4 °F) Closed

Cup

Density 0.825 g/cm³ at 25 °C

Vapor Pressure 0.012 mmHg at 25 °C [5][6]

Water Solubility Insoluble [4][7]

Toxicological Information and Hazard Identification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 7-Tridecanone is classified as causing skin irritation, serious eye irritation, and

potential respiratory irritation.[1] It is considered moderately toxic by the intravenous route.[6][7]

When heated to decomposition, it may emit acrid smoke and irritating vapors.[6][7]

Toxicity Data Value Species Route Source

LDLo (Lowest

published lethal

dose)

3511 mg/kg Mouse Intravenous [5]

GHS Hazard Statements:[1]

H315: Causes skin irritation
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H319: Causes serious eye irritation

H335: May cause respiratory irritation

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to proper handling procedures is critical to minimize exposure and ensure

laboratory safety.

Engineering Controls
Work should be conducted in a well-ventilated area.[4][8]

Provide appropriate exhaust ventilation at places where dust may be formed.[4]

Facilities should be equipped with an eyewash station and a safety shower.[9]

Personal Protective Equipment
Eye/Face Protection: Wear safety glasses with side-shields or goggles.[4][9]

Skin Protection: Wear protective gloves (materials to be determined based on specific

laboratory conditions and breakthrough times). A lab coat and closed-toe footwear are

minimum requirements.[9]

Respiratory Protection: Not typically required under normal use with adequate ventilation. If

dust is generated, a NIOSH-approved N95 or P1 dust mask may be used.[4]

The following diagram illustrates a general workflow for safely handling 7-Tridecanone in a

laboratory setting.
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Start: Prepare for Handling 7-Tridecanone

Assess Hazards
(Review SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Verify Engineering Controls
(Fume Hood, Ventilation)

Handle 7-Tridecanone
(Avoid dust formation, ingestion, inhalation)

Spill Occurs?

Follow Spill Cleanup Protocol

Yes

Complete Handling

No

Decontaminate Work Area
and Remove PPE

Dispose of Waste Properly

End
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General Laboratory Safety Workflow for 7-Tridecanone.
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First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek medical attention if symptoms occur.[4][8]

Skin Contact

Wash off immediately with soap and plenty of

water for at least 15 minutes. If skin irritation

persists, consult a physician.[4][8]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[8]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Seek medical attention if

symptoms occur.[4][8]

The following decision tree outlines the appropriate first aid response based on the type of

exposure.
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Exposure to 7-Tridecanone Occurs

What is the route of exposure?

Inhalation

Breathing

Skin Contact

Touch

Eye Contact

Splash

Ingestion

Swallowing

Move to fresh air.
If not breathing, give artificial respiration. Wash with soap and water for 15 min. Rinse with water for 15 min. Rinse mouth with water.

Do NOT induce vomiting.

Seek medical attention if symptoms persist or develop.

Click to download full resolution via product page

First Aid Decision Tree for 7-Tridecanone Exposure.

Fire and Explosion Hazard Data
7-Tridecanone is a combustible solid.[10]
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Property Value

Flash Point >113 °C (>235.4 °F) Closed Cup

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[4][8]

Hazardous Combustion Products Carbon oxides.[4]

Special Firefighting Procedures

Firefighters should wear self-contained

breathing apparatus and full protective gear.[4]

[8]

Accidental Release Measures
In the event of a spill, avoid dust formation and breathing vapors, mist, or gas.[4] Ensure

adequate ventilation.[8] Sweep up and shovel the material into a suitable, closed container for

disposal.[4][8] Do not let the product enter drains.[4][8]

Storage and Stability
Proper storage is essential to maintain the integrity and stability of 7-Tridecanone.

Storage Conditions: Store in a cool, dry, and well-ventilated place.[4][8][9]

Container: Keep the container tightly closed.[4][8][9]

Incompatible Materials: Avoid contact with strong oxidizing agents.[9][11]

Stability: Stable under normal storage conditions.[11]

The diagram below illustrates storage compatibility for 7-Tridecanone.
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General Chemical Storage Area
(Cool, Dry, Well-Ventilated)

7-Tridecanone
(Tightly Closed Container)

Compatible Materials
(e.g., General Combustibles)

Store With

Store Separately From:
Strong Oxidizing Agents

Do NOT Store With
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Storage Compatibility for 7-Tridecanone.

Disposal Considerations
Dispose of 7-Tridecanone as an unused product in accordance with local, state, and federal

regulations.[4] Do not allow the material to enter drains or water courses.[8]

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

comprehensive Safety Data Sheet (SDS) or professional safety training. Always consult the

specific SDS for 7-Tridecanone from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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